5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-methoxyphenyl)-5-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N2O3/c1-12(2)22-15-9-7-13(8-10-15)18-19-17(20-23-18)14-5-4-6-16(11-14)21-3/h4-12H,1-3H3
• InChI Key: XATMFWQSXOMRPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NC(=NO2)C3=CC(=CC=C3)OC
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. This compound is also known as IPPO and has a molecular formula of C18H18N2O3.

Mechanism of Action

The mechanism of action of 5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a key role in the inflammatory response. By inhibiting COX activity, IPPO reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic properties, 5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole has been shown to possess significant antioxidant activity. This compound has been found to scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for the development of new drugs to treat various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole is its ease of synthesis. This compound can be synthesized using relatively simple and inexpensive laboratory techniques, making it readily accessible to researchers. However, one of the limitations of IPPO is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole. One area of interest is the development of new drugs based on IPPO for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as materials science and biochemistry. Finally, the development of new synthesis methods for IPPO may also be an area of future research.

Synthesis Methods

The synthesis of 5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole involves the reaction of 4-isopropoxybenzohydrazide with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then cyclized to form the oxadiazole ring using a dehydrating agent such as phosphorus oxychloride. The yield of the synthesis process is typically around 70%.

Scientific Research Applications

5-(4-isopropoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been found to possess significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat various inflammatory diseases such as arthritis. Additionally, IPPO has been shown to exhibit significant antitumor activity, making it a potential candidate for the development of new anticancer drugs.